Cas no 864068-81-5 (2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione,technical)
2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione,technical Chemical and Physical Properties
Names and Identifiers
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- 2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione,technical
- 2-({imidazo[1,2-a]pyridin-6-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
- FCH4153501
- OR110824
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- Inchi: 1S/C16H11N3O2/c20-15-12-3-1-2-4-13(12)16(21)19(15)10-11-5-6-14-17-7-8-18(14)9-11/h1-9H,10H2
- InChI Key: ZBACLVPTQBTADW-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CC1C=CC2=NC=CN2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 429
- Topological Polar Surface Area: 54.7
2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione,technical Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR110824-1g |
2-[(Imidazo[1,2-a]pyridin-6-yl)methyl]-1H-isoindole-1,3(2H)-dione |
864068-81-5 | tech | 1g |
£170.00 | 2025-02-19 |
2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione,technical Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione,technical
2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione (CAS No. 864068-81-5): A Comprehensive Overview
The compound 2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione, identified by the CAS registry number 864068-81-5, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of isoindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The isoindole moiety, combined with the imidazo[1,2-a]pyridine group, creates a unique chemical architecture that contributes to its intriguing properties.
Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. The integration of this group with the isoindole core in CAS No. 864068-81-5 has been shown to enhance bioavailability and target specificity, making it a promising candidate for further investigation.
The synthesis of 2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for biological assays. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times while maintaining product quality.
In terms of pharmacological activity, recent findings indicate that CAS No. 864068-81-5 exhibits potent anti-inflammatory properties. Preclinical studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, the compound has shown promise as an antioxidant agent, effectively scavenging free radicals and mitigating oxidative stress in cellular models.
The structural versatility of 2-(Imidazo[1,2-a]pyridin-6-ylmethyl)-1H-isoindole-1,3(2H)-dione has also made it a valuable tool in drug design. By modifying substituents on the imidazo[1,2-a]pyridine ring or the isoindole core, researchers can tailor the compound's physicochemical properties to suit specific therapeutic needs. For instance, altering the substituents can enhance solubility or improve binding affinity to target proteins.
Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have revealed that CAS No. 864068-81_5 interacts with critical residues in target proteins through hydrogen bonding and π–π interactions. These insights are invaluable for guiding future modifications aimed at optimizing therapeutic efficacy.
In conclusion, 2-(Imidazo[1,2-a]pyridin_6_ylmethyl)_1H_isoindole_1_3(2H)_dione (CAS No. 864068_81_5) represents a significant advancement in the development of bioactive molecules with potential applications in treating inflammatory and oxidative stress-related disorders. Its unique chemical structure and promising pharmacological profile make it a compelling subject for further research and development.
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